Cas no 1211588-84-9 (7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine)

7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine structure
1211588-84-9 structure
Product Name:7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine
CAS No:1211588-84-9
MF:C11H7ClN4
MW:230.653080224991
CID:1031983
PubChem ID:71464139
Update Time:2025-08-04

7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine
    • 1H-Pyrazolo[4,3-d]pyrimidine, 7-chloro-3-phenyl-
    • F18584
    • DB-333701
    • DTXSID20855918
    • A891866
    • 1211588-84-9
    • AMY32393
    • Inchi: 1S/C11H7ClN4/c12-11-10-9(13-6-14-11)8(15-16-10)7-4-2-1-3-5-7/h1-6H,(H,15,16)
    • InChI Key: LGFGYRLFLSIQBH-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C(C3C=CC=CC=3)=NN2)N=CN=1

Computed Properties

  • Exact Mass: 230.03611
  • Monoisotopic Mass: 230.0359239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.46

7-Chloro-3-phenyl-1H-pyrazolo[4,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1211588-84-9 95%
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